Cas no 1105243-47-7 ((2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 1105243-47-7
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6506619
• Update Time: 2025-10-29

(2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide
• (Z)-N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide

• Inchi： 1S/C22H20N2O6/c1-26-17-6-3-14(9-20(17)27-2)4-8-22(25)23-12-16-11-19(30-24-16)15-5-7-18-21(10-15)29-13-28-18/h3-11H,12-13H2,1-2H3,(H,23,25)/b8-4-
• InChI Key： KRTBZESYAMQLLS-YWEYNIOJSA-N
• SMILES： C(NCC1C=C(C2=CC=C3OCOC3=C2)ON=1)(=O)/C=C\C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide

Comprehensive Analysis of (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 1105243-47-7)

The compound (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide, identified by its CAS No. 1105243-47-7, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzodioxole moiety, an oxazole ring, and a dimethoxyphenyl group, making it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of benzodioxole in drug design?" and "How do oxazole derivatives contribute to medicinal chemistry?".

In recent years, the demand for heterocyclic compounds like 1105243-47-7 has surged due to their versatility in drug discovery. The benzodioxol-5-yl group, for instance, is known for its ability to enhance metabolic stability and bioavailability, a topic frequently searched in AI-driven drug development platforms. Meanwhile, the oxazol-3-ylmethyl segment offers a scaffold for modulating receptor interactions, aligning with trends in precision medicine. Researchers often inquire about "synthetic routes for oxazole-containing compounds" or "structure-activity relationships of dimethoxyphenyl derivatives," highlighting the compound's interdisciplinary appeal.

From a synthetic perspective, CAS 1105243-47-7 exemplifies the convergence of green chemistry principles and high-throughput screening methodologies. Its prop-2-enamide backbone is amenable to modifications, enabling tailored applications in kinase inhibition or neuroprotective studies—areas dominating academic search trends. Notably, the Z-configuration of the double bond in its structure is critical for stereoselective binding, a detail often overlooked in generic discussions but pivotal for drug efficacy optimization.

The compound's relevance extends to cancer research, where multi-targeted therapies are gaining traction. For example, the 3,4-dimethoxyphenyl unit is associated with anti-angiogenic properties, a hot topic in oncology forums. Concurrently, its 1,2-oxazole core resonates with searches for "small molecule inhibitors of inflammatory pathways," reflecting its potential in immunomodulation. Such multifaceted applications underscore why 1105243-47-7 is frequently cited in patent databases and preclinical studies.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of (2Z)-N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide remains an active area of investigation. Queries like "How to improve the solubility of benzodioxole analogs?" or "Computational modeling of oxazole metabolites" dominate cheminformatics discussions. Advances in machine learning for molecular property prediction further amplify its study, catering to industries prioritizing sustainable drug design.

In summary, CAS No. 1105243-47-7 represents a nexus of innovation in bioorganic chemistry. Its structural complexity and functional diversity align with cutting-edge research paradigms, from targeted drug delivery to bioisostere development. As the scientific community gravitates toward personalized therapeutics, this compound’s utility in addressing unmet medical needs will likely grow, solidifying its status as a high-value research chemical.